3-((2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl)methyl)-1,1-diphenylurea

• IUPAC Name: 3-[[2-(1-methylpyrazol-4-yl)pyridin-4-yl]methyl]-1,1-diphenylurea
• InChI: InChI=1S/C23H21N5O/c1-27-17-19(16-26-27)22-14-18(12-13-24-22)15-25-23(29)28(20-8-4-2-5-9-20)21-10-6-3-7-11-21/h2-14,16-17H,15H2,1H3,(H,25,29)
• InChI Key: YKGAQVCRVIYFLN-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)C2=NC=CC(=C2)CNC(=O)N(C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C23H21N5O
• Molecular Weight: 383.4 g/mol

Description

3-((2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl)methyl)-1,1-diphenylurea is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This article aims to provide an overview of the synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of 3-((2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl)methyl)-1,1-diphenylurea.

Scientific Research Applications

Anticancer Activity

This compound has garnered attention due to its potential as an anticancer agent. Researchers have synthesized and evaluated derivatives of this molecule for their cytotoxic effects against human breast cancer cell lines (such as MCF-7). . Further studies are needed to explore its mechanism of action and optimize its efficacy.